Cas no 833482-53-4 (1-2-(4-Fluorophenoxy)phenyl-N-methylmethylamine)

• Product Name: 1-2-(4-Fluorophenoxy)phenyl-N-methylmethylamine
• CAS No: 833482-53-4
• MF: C₁₄H₁₄FNO
• MW: 231.265467166901
• CID: 93058
• PubChem ID: 10421413
• Update Time: 2025-05-20

1-2-(4-Fluorophenoxy)phenyl-N-methylmethylamine Chemical and Physical Properties

Names and Identifiers

• 1-(2-(4-Fluorophenoxy)phenyl)-N-methylmethanamine
• 2-(4-Fluorophenoxy)-N-methylbenzylamine
• 1-[2-(4-fluorophenoxy)phenyl]-N-methylmethanamine
• DTXSID20439636
• 1-[2-(4-FLUOROPHENOXY)PHENYL]-N-METHYLMETHYLAMINE
• SB81108
• SCHEMBL20852556
• 833482-53-4
• AKOS009426495
• (2-(4-Fluorophenoxy)phenyl)-N-methylmethanamine
• CS-0326320
• N-[2-(4-Fluorophenoxy)benzyl]-N-methylamine, AldrichCPR
• 1-2-(4-Fluorophenoxy)phenyl-N-methylmethylamine

• MDL： MFCD08064245
• Inchi： 1S/C14H14FNO/c1-16-10-11-4-2-3-5-14(11)17-13-8-6-12(15)7-9-13/h2-9,16H,10H2,1H3
• InChI Key： BSDBBIKNDVSUNF-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)OC1C=CC=CC=1CNC

Computed Properties

• Exact Mass: 231.10600
• Monoisotopic Mass: 231.105942232g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.9
• Topological Polar Surface Area: 21.3Ų

Experimental Properties

• Color/Form: powder
• Density: 1.123
• Boiling Point: 299.509°C at 760 mmHg
• Flash Point: 134.938°C
• Refractive Index: 1.553
• PSA: 21.26000
• LogP: 3.72830
• Solubility: Not determined
• Sensitiveness: Air Sensitive
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

1-2-(4-Fluorophenoxy)phenyl-N-methylmethylamine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazard Category Code： 22
• Safety Instruction： H303+H313+H333
• Hazardous Material Identification：
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 1-2-(4-Fluorophenoxy)phenyl-N-methylmethylamine

Introduction to 1-2-(4-Fluorophenoxy)phenyl-N-methylmethylamine (CAS No. 833482-53-4)

1-2-(4-Fluorophenoxy)phenyl-N-methylmethylamine, also known by its CAS number 833482-53-4, is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique molecular structure, which includes a fluorinated phenoxy group and a methylamine moiety, making it a valuable candidate for various applications, particularly in the development of new therapeutic agents.

The chemical structure of 1-2-(4-Fluorophenoxy)phenyl-N-methylmethylamine consists of a central benzene ring substituted with a 4-fluorophenoxy group at the 2-position and an N-methylmethylamine group. The presence of the fluorine atom in the phenoxy group imparts unique electronic and steric properties to the molecule, which can influence its biological activity and pharmacological profile. These properties make it an attractive candidate for drug discovery and development.

Recent studies have explored the potential of 1-2-(4-Fluorophenoxy)phenyl-N-methylmethylamine in various therapeutic areas. One notable area of research is its application as a potential anti-inflammatory agent. In vitro studies have shown that this compound exhibits significant anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This makes it a promising lead compound for the development of new treatments for inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease.

Another area of interest is the potential use of 1-2-(4-Fluorophenoxy)phenyl-N-methylmethylamine in neurodegenerative disorders. Preclinical studies have demonstrated that this compound can cross the blood-brain barrier and exhibit neuroprotective effects. It has been shown to reduce oxidative stress and inhibit apoptosis in neuronal cells, suggesting its potential as a therapeutic agent for conditions such as Alzheimer's disease and Parkinson's disease.

In addition to its therapeutic applications, 1-2-(4-Fluorophenoxy)phenyl-N-methylmethylamine has also been studied for its use in chemical synthesis. The unique reactivity of this compound makes it a valuable intermediate in the synthesis of more complex molecules. For example, it can be used as a building block in the preparation of novel ligands for metal complexes, which have applications in catalysis and materials science.

The synthesis of 1-2-(4-Fluorophenoxy)phenyl-N-methylmethylamine typically involves several steps, including the formation of the fluorinated phenoxy group and the subsequent attachment of the N-methylmethylamine moiety. Various synthetic routes have been reported in the literature, each with its own advantages and limitations. One common approach involves the reaction of 2-bromophenol with 4-fluorophenol to form the 4-fluorophenoxy-substituted benzene ring, followed by nucleophilic substitution with N-methylmethylamine.

The physicochemical properties of 1-2-(4-Fluorophenoxy)phenyl-N-methylmethylamine are also important considerations for its practical applications. It is generally a colorless liquid with a characteristic odor. Its solubility in organic solvents such as ethanol and dichloromethane makes it easy to handle in laboratory settings. However, it is important to note that this compound should be stored under appropriate conditions to maintain its stability and prevent degradation.

In terms of safety, while 1-2-(4-Fluorophenoxy)phenyl-N-methylmethylamine is not classified as a hazardous substance, standard laboratory safety protocols should be followed when handling this compound. This includes wearing appropriate personal protective equipment (PPE) such as gloves and goggles, working in well-ventilated areas, and disposing of waste materials according to local regulations.

The future prospects for 1-2-(4-Fluorophenoxy)phenyl-N-methylmethylamine are promising. Ongoing research is focused on optimizing its chemical structure to enhance its biological activity and reduce potential side effects. Additionally, efforts are being made to develop more efficient synthetic methods to improve yield and reduce production costs. These advancements will likely lead to new applications and commercial opportunities for this versatile compound.

In conclusion, 1-2-(4-Fluorophenoxy)phenyl-N-methylmethylamine (CAS No. 833482-53-4) is a multifaceted compound with significant potential in both medicinal chemistry and chemical synthesis. Its unique molecular structure and favorable physicochemical properties make it an attractive candidate for further research and development. As more studies are conducted, it is expected that this compound will continue to play an important role in advancing our understanding of biological processes and developing new therapeutic agents.